Cas no 1782777-11-0 (5-Isoxazolemethanamine, α-(2-methylpropyl)-)

• Product Name: 5-Isoxazolemethanamine, α-(2-methylpropyl)-
• CAS No: 1782777-11-0
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5984690
• PubChem ID: 82416607
• Update Time: 2025-06-14

5-Isoxazolemethanamine, α-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanamine, α-(2-methylpropyl)-
• 3-methyl-1-(1,2-oxazol-5-yl)butan-1-amine
• 1782777-11-0
• EN300-6877710

• Inchi： 1S/C8H14N2O/c1-6(2)5-7(9)8-3-4-10-11-8/h3-4,6-7H,5,9H2,1-2H3
• InChI Key： WSNAVYILYVHFGX-UHFFFAOYSA-N
• SMILES： O1C(C(CC(C)C)N)=CC=N1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 243.1±15.0 °C(Predicted)
• pka: 8.48±0.42(Predicted)

Additional information on 5-Isoxazolemethanamine, α-(2-methylpropyl)-

Recent Advances in the Study of 5-Isoxazolemethanamine, α-(2-methylpropyl)- (CAS: 1782777-11-0)

The compound 5-Isoxazolemethanamine, α-(2-methylpropyl)- (CAS: 1782777-11-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoxazole scaffold and branched alkylamine side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a versatile building block in drug discovery and development.

One of the key areas of interest is the compound's application in the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Researchers have demonstrated that 5-Isoxazolemethanamine, α-(2-methylpropyl)- can serve as a core structure for designing selective kinase inhibitors, offering improved potency and reduced off-target effects compared to existing therapeutics. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting specific tyrosine kinases involved in tumor proliferation.

In addition to its kinase inhibitory properties, this compound has also been explored for its potential in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic profile, makes it an attractive candidate for treating neurodegenerative diseases. Recent preclinical studies have shown that derivatives of 5-Isoxazolemethanamine, α-(2-methylpropyl)- exhibit neuroprotective effects in models of Alzheimer's and Parkinson's diseases, possibly through modulation of glutamate receptors and oxidative stress pathways.

The synthesis and optimization of 5-Isoxazolemethanamine, α-(2-methylpropyl)- have also been a focus of recent research. Advances in green chemistry and catalytic methods have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. A 2024 report in Organic Process Research & Development detailed a novel catalytic asymmetric synthesis route that significantly improves enantioselectivity, which is crucial for its pharmaceutical applications.

Looking ahead, the versatility of 5-Isoxazolemethanamine, α-(2-methylpropyl)- suggests broad potential for further exploration. Ongoing studies are investigating its utility in other therapeutic areas, such as infectious diseases and metabolic disorders. Moreover, its role in combination therapies and drug repurposing strategies is being actively researched. As the understanding of its molecular interactions deepens, this compound is poised to become a cornerstone in the development of next-generation therapeutics.